Cas no 1021221-98-6 ((2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide)

• Product Name: (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide
• CAS No: 1021221-98-6
• MF: C₂₁H₂₂N₆O
• MW: 374.438983440399
• CID: 5903218
• PubChem ID: 42111725
• Update Time: 2025-07-09

(2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide
• (E)-N-[2-[[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]-3-phenylprop-2-enamide
• AKOS024501978
• SR-01000921456-1
• N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)cinnamamide
• SR-01000921456
• F5233-0052
• 1021221-98-6

• Inchi： 1S/C21H22N6O/c1-16-6-5-9-19(24-16)25-20-12-11-18(26-27-20)22-14-15-23-21(28)13-10-17-7-3-2-4-8-17/h2-13H,14-15H2,1H3,(H,22,26)(H,23,28)(H,24,25,27)/b13-10+
• InChI Key： IENPPSPWVAGLIO-JLHYYAGUSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NCCNC1=CC=C(N=N1)NC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 374.18550935g/mol
• Monoisotopic Mass: 374.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide

Recent Advances in the Study of (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide (CAS: 1021221-98-6)

The compound (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide, with the CAS number 1021221-98-6, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide to enhance its pharmacokinetic properties and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, making it more suitable for preclinical evaluation. The study also highlighted the compound's ability to selectively inhibit specific kinases involved in cancer cell proliferation, suggesting its potential as a targeted therapy for certain malignancies.

In addition to its kinase inhibitory properties, (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide has been investigated for its role in modulating cellular signaling pathways. A 2024 study in Cell Chemical Biology demonstrated that the compound effectively disrupts the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The researchers observed significant reductions in tumor growth and metastasis in mouse models treated with the compound, further supporting its potential as an anticancer agent.

Another area of interest is the compound's potential application in inflammatory diseases. A recent preprint on bioRxiv reported that (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide exhibits anti-inflammatory activity by inhibiting the NF-κB pathway. This finding opens new avenues for the development of therapies for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide. Issues such as bioavailability, off-target effects, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's unique mechanism of action and broad therapeutic potential make it a compelling candidate for future drug development efforts.

In conclusion, recent research on (2E)-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide (CAS: 1021221-98-6) has shed light on its multifaceted biological activities and therapeutic potential. Continued investigation into its pharmacokinetics, pharmacodynamics, and safety profile will be crucial for advancing this compound toward clinical applications. The findings summarized in this brief underscore the importance of this molecule in the ongoing quest for novel and effective treatments for cancer and inflammatory diseases.